Cas no 2034305-40-1 (N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide
• CAS No: 2034305-40-1
• MF: C₁₈H₁₈ClNO₄S
• MW: 379.85782289505
• CID: 5913694
• PubChem ID: 121021358
• Update Time: 2025-05-19

N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-3-chloro-4-methoxybenzenesulfonamide
• 2034305-40-1
• AKOS026697348
• N-(1-(benzofuran-2-yl)propan-2-yl)-3-chloro-4-methoxybenzenesulfonamide
• F6556-7745
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-3-chloro-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C18H18ClNO4S/c1-12(9-14-10-13-5-3-4-6-17(13)24-14)20-25(21,22)15-7-8-18(23-2)16(19)11-15/h3-8,10-12,20H,9H2,1-2H3
• InChI Key： KQNLUNQAJHYTJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC(C)CC1=CC2C=CC=CC=2O1)(=O)=O)OC

Computed Properties

• Exact Mass: 379.0645069g/mol
• Monoisotopic Mass: 379.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.9Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide (CAS No. 2034305-40-1)

N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide (CAS No. 2034305-40-1) is a specialized organic compound with a unique molecular structure that combines a benzofuran moiety with a sulfonamide group. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug development and functional materials. The presence of both chloro and methoxy substituents enhances its reactivity, making it a versatile intermediate for further chemical modifications.

The benzofuran core in N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide is known for its biological activity, often explored in the context of anti-inflammatory and antioxidant agents. Researchers are particularly interested in how the sulfonamide group influences the compound's binding affinity to biological targets, a topic frequently searched in academic and industrial databases. The chloro and methoxy groups further contribute to its electronic properties, which are critical for structure-activity relationship (SAR) studies.

In recent years, the demand for N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide has increased due to its potential role in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) is a hot topic in neuroscience research, aligning with trending searches on neuroprotective agents and CNS-targeted therapies. Its structural features make it a candidate for modulating neurotransmitter receptors, which is a key area of interest for pharmaceutical companies.

From a synthetic chemistry perspective, N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide is often synthesized via multistep organic reactions, including sulfonylation and N-alkylation. These methods are frequently discussed in forums and research papers, as they are essential for producing high-purity batches of the compound. The chloro and methoxy substituents also allow for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

The market for N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide is expanding, driven by its potential in drug discovery and material science. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their catalogs, responding to the growing demand from academic and industrial researchers. Its CAS No. 2034305-40-1 is often used as a unique identifier in procurement databases, ensuring accurate sourcing for laboratories worldwide.

In conclusion, N-1-(1-benzofuran-2-yl)propan-2-yl-3-chloro-4-methoxybenzene-1-sulfonamide (CAS No. 2034305-40-1) is a compound of significant scientific and commercial interest. Its unique structure, combined with its potential applications in pharmaceuticals and advanced materials, makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and functional chemicals.